Cas no 120013-84-5 (rac-(cis/trans) Donepezil N-Oxide)

• Product Name: rac-(cis/trans) Donepezil N-Oxide
• CAS No: 120013-84-5
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• MDL: MFCD09840518
• CID: 133141
• PubChem ID: 11188628
• Update Time: 2025-07-12

rac-(cis/trans) Donepezil N-Oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5,6-dimethoxy-2-[[1-oxido-1-(phenylmethyl)-4-piperidinyl]methyl]-
• Donepezil N-Oxide
• 2-[(1-benzyl-1-oxidopiperidin-1-ium-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-oxido-1-(phenylmethyl)-4-piperidinyl]methyl]- 1H-inden-1-one
• Donepezil-N-oxide
• Donepezil Impurity G
• Donepezil-N-Oxide (20 mg)
• 1-benzyl-4-((5,6-dimethoxy-1-oxo-2,3-dihydro-1H-inden-2-yl)methyl)piperidine 1-oxide
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one N-oxide
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-n-oxide-cis
• trans)-2,3-Dihydro-5,6-diMethoxy-2-[[1-(phenylMethyl)-4- piperidinyl]Methyl]-1H-Inden-1-one
• trans-1H-inden-1-one
• trans-1-oxido-1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one
• rac-(cis/trans) Donepezil N-Oxide
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((1-oxido-1-(phenylmethyl)-4-piperidinyl)methyl)-
• 147427-78-9
• SCHEMBL1933861
• AKOS030255768
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((trans-1-oxido-1-(phenylmethyl)-4-piperidinyl)methyl)-
• Donepezil N-oxide, cis-
• C870X5D93I
• Q27275306
• Donepezil (metabolite M6 (cis))
• Donepezil (metabolite m6)
• AS-79340
• 120013-84-5
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((1-(phenylmethyl)-4-piperidinyl)methyl)-, N-oxide, trans-(+/-)-
• FT-0667769
• E928P2KJ7Y
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((1-(phenylmethyl)-4-piperidinyl)methyl)-, N-oxide, cis-(+/-)-
• trans-donepezil N-oxide
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-[[1-oxido-1-(phenylmethyl)-4-piperidinyl]methyl]-
• 147427-77-8
• Rac(cis/trans)donepezil N-oxide
• Donepezil (metabolite M6 (trans))
• DTXSID10458179
• 1H-Inden-1-one, 2,3-dihydro-5,6-dimethoxy-2-((cis-1-oxido-1-(phenylmethyl)-4-piperidinyl)methyl)-
• cis-donepezil N-oxide
• Q27277022
• J-004240
• UNII-C870X5D93I
• rac (cis/trans) Donepezil N-Oxide
• Donepezil N-oxide, trans-
• AKOS040755464
• UNII-X070Q7TQO8
• UNII-E928P2KJ7Y
• X070Q7TQO8
• (cis/trans)-2,3-Dihydro-5,6-diMethoxy-2-[[1-(phenylMethyl)-4- piperidinyl]Methyl]-1H-Inden-1-one
• 2,3-Dihydro-5,6-dimethoxy-2-[[cis/trans-1-oxido-1-(phenylmethyl)-4-piperidinyl]methyl]-1H-inden-1-one
• 2,3-Dihydro-5,6-dimethoxy-2-[[1-(phenylmethyl)-4-piperidinyl]methyl]-n-oxide-cis/trans-1H-inden-1-one
• 2-[(1-Benzyl-1-oxido-4-piperidinyl)methyl]-5,6-dimethoxy-1-indanone
• DB-260457

• MDL： MFCD09840518
• Inchi： 1S/C24H29NO4/c1-28-22-14-19-13-20(24(26)21(19)15-23(22)29-2)12-17-8-10-25(27,11-9-17)16-18-6-4-3-5-7-18/h3-7,14-15,17,20H,8-13,16H2,1-2H3
• InChI Key： XRPRYHONRUINMG-UHFFFAOYSA-N
• SMILES： [O-][N+]1(CC2C=CC=CC=2)CCC(CC2C(C3C=C(C(=CC=3C2)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 395.21000
• Monoisotopic Mass: 395.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Melting Point: 190-192°C
• Solubility: Dissolution (51 g/l) (25 º C),
• PSA: 64.96000
• LogP: 4.33250

rac-(cis/trans) Donepezil N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：-20?°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines